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Compound Name: Lutetium sulfate

Cat. No.: B1593942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous lutetium sulfate, with the chemical formula Lu₂(SO₄)₃, is a white, crystalline solid of

significant interest in various fields of research and development. As the heaviest and smallest

member of the lanthanide series, lutetium and its compounds, including the sulfate salt, exhibit

unique chemical and physical properties. This guide provides a comprehensive overview of the

core chemical properties of anhydrous lutetium sulfate, detailing its synthesis, thermal

behavior, and solubility. The information is presented to support its application in areas such as

advanced materials science, catalysis, and as a precursor in the synthesis of other lutetium-

containing compounds.

Core Chemical and Physical Properties
Anhydrous lutetium sulfate is a compound that requires careful handling due to its

hygroscopic nature, readily absorbing moisture from the atmosphere to form hydrates, with the

octahydrate (Lu₂(SO₄)₃·8H₂O) being a common form. Key physical and chemical properties are

summarized in the table below.
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Property Value

Chemical Formula Lu₂(SO₄)₃

Molecular Weight 638.12 g/mol

Appearance White crystalline solid

Solubility in Water Moderately soluble

Table 1: Core Physical and Chemical Properties of Anhydrous Lutetium Sulfate

Synthesis of Anhydrous Lutetium Sulfate
The preparation of anhydrous lutetium sulfate typically involves the dehydration of its

hydrated salt or the reaction of lutetium oxide with sulfuric acid followed by high-temperature

treatment.

Experimental Protocol: Synthesis from Lutetium(III)
Oxide

Reaction: Lutetium(III) oxide (Lu₂O₃) is dissolved in a stoichiometric excess of concentrated

sulfuric acid (H₂SO₄). The reaction proceeds as follows: Lu₂O₃(s) + 3H₂SO₄(aq) →

Lu₂(SO₄)₃(aq) + 3H₂O(l)

Crystallization: The resulting solution is carefully heated to evaporate the excess water and

sulfuric acid, leading to the crystallization of lutetium sulfate hydrate.

Dehydration: The hydrated lutetium sulfate is then subjected to controlled heating in a

furnace. The temperature is gradually increased to a point sufficient to remove all water of

crystallization without causing decomposition of the sulfate. This process is typically carried

out under a dry, inert atmosphere to prevent the reabsorption of moisture.
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Caption: Synthesis workflow for anhydrous lutetium sulfate.

Thermal Decomposition
Anhydrous lutetium sulfate exhibits thermal stability up to a certain temperature, beyond

which it undergoes decomposition. The decomposition process of rare earth sulfates typically

proceeds through the formation of an intermediate oxysulfate before yielding the final oxide

product at higher temperatures.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
Thermogravimetric analysis is a standard technique to study the thermal stability and

decomposition of materials.

Sample Preparation: A small, accurately weighed sample of anhydrous lutetium sulfate
(typically 5-10 mg) is placed in an inert crucible (e.g., alumina).

Instrumentation: The analysis is performed using a thermogravimetric analyzer.

Analysis Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a

controlled atmosphere (e.g., nitrogen or air).

Data Acquisition: The mass of the sample is continuously monitored as a function of

temperature. The resulting data is plotted as a thermogram (mass vs. temperature), and its

derivative (DTG) curve highlights the temperatures of maximum mass loss.
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Studies on the thermal analysis of rare earth sulfates indicate a multi-step decomposition

process. For lutetium sulfate, the decomposition is expected to begin at elevated

temperatures, leading to the formation of lutetium oxysulfate (Lu₂O₂SO₄), which upon further

heating, decomposes to lutetium oxide (Lu₂O₃). The optimal temperature for calcining

precursors to obtain pure lutetium oxysulfate has been reported to be 800°C for 2 hours in an

air atmosphere.
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Caption: Thermal decomposition pathway of anhydrous lutetium sulfate.

Solubility
Anhydrous lutetium sulfate is described as being moderately soluble in water.[1] The

dissolution of anhydrous salts in water is an exothermic process. For heavy rare earth sulfates,

including lutetium sulfate, the solubility in water has been observed to decrease with

increasing temperature. This is indicative of an exothermic heat of solution for the hydrated

forms that are in equilibrium with the saturated solution.

Experimental Protocol: Determination of Solubility
Equilibrium Method: A supersaturated solution of lutetium sulfate in deionized water is

prepared at a specific temperature.

Stirring: The solution is stirred in a constant temperature bath for an extended period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Sampling: A known volume of the clear supernatant is carefully withdrawn using a filtered

syringe.
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Analysis: The concentration of lutetium in the sample is determined by a suitable analytical

technique, such as Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-AES) or

complexometric titration.

Data Collection: This procedure is repeated at various temperatures to construct a solubility

curve.

Crystallographic Data
Detailed crystallographic data for anhydrous lutetium sulfate is not readily available in

common databases. However, X-ray diffraction (XRD) is the definitive method for determining

its crystal structure.

Experimental Protocol: X-ray Diffraction (XRD)
Sample Preparation: A fine powder of anhydrous lutetium sulfate is prepared and mounted

on a sample holder.

Data Collection: The sample is irradiated with a monochromatic X-ray beam, and the

diffraction pattern is recorded as a function of the scattering angle (2θ).

Data Analysis: The resulting diffraction pattern is analyzed to determine the crystal system,

space group, and lattice parameters of the compound.

Conclusion
Anhydrous lutetium sulfate is a compound with distinct chemical properties that are of interest

to researchers in various scientific disciplines. This guide has provided an overview of its

fundamental characteristics, including methods for its synthesis and analysis. Further research

to fully elucidate its crystallographic structure and to quantify its solubility across a wide range

of temperatures and in different solvents would be beneficial for expanding its applications. The

provided experimental protocols serve as a foundation for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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